![molecular formula C17H13ClN4O4 B5718996 N-[3-(4-chlorophenoxy)-5-nitrophenyl]-1-methyl-1H-pyrazole-5-carboxamide](/img/structure/B5718996.png)
N-[3-(4-chlorophenoxy)-5-nitrophenyl]-1-methyl-1H-pyrazole-5-carboxamide
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Overview
Description
N-[3-(4-chlorophenoxy)-5-nitrophenyl]-1-methyl-1H-pyrazole-5-carboxamide, also known as MLN8054, is a small molecule inhibitor that targets the Aurora A kinase. Aurora A is a critical protein involved in cell division, and its overexpression has been linked to various types of cancer. MLN8054 has shown promising results in preclinical studies as a potential anti-cancer drug.
Mechanism of Action
N-[3-(4-chlorophenoxy)-5-nitrophenyl]-1-methyl-1H-pyrazole-5-carboxamide targets the Aurora A kinase, which is overexpressed in many types of cancer. Aurora A is involved in cell division, and its overexpression can lead to abnormal cell division and tumor formation. This compound inhibits Aurora A, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It induces cell cycle arrest in cancer cells by inhibiting the activity of Aurora A kinase. This compound also induces apoptosis in cancer cells by activating the caspase pathway. Furthermore, this compound has been shown to inhibit tumor growth in preclinical models of cancer.
Advantages and Limitations for Lab Experiments
N-[3-(4-chlorophenoxy)-5-nitrophenyl]-1-methyl-1H-pyrazole-5-carboxamide has several advantages for lab experiments. It has been extensively studied in preclinical models of cancer, and its mechanism of action is well understood. Furthermore, this compound has been shown to have promising anti-cancer activity in vitro and in vivo. However, this compound also has some limitations. It is a small molecule inhibitor, which means that it may have limited efficacy in treating some types of cancer. Additionally, this compound may have off-target effects that could lead to unwanted side effects.
Future Directions
There are several future directions for research on N-[3-(4-chlorophenoxy)-5-nitrophenyl]-1-methyl-1H-pyrazole-5-carboxamide. One area of research is to investigate the efficacy of this compound in combination with other anti-cancer drugs. Another area of research is to investigate the potential of this compound as a therapeutic agent for other diseases, such as Alzheimer's disease. Additionally, further studies are needed to investigate the potential side effects of this compound and to develop strategies to minimize these side effects.
Synthesis Methods
N-[3-(4-chlorophenoxy)-5-nitrophenyl]-1-methyl-1H-pyrazole-5-carboxamide is synthesized through a multistep process involving several chemical reactions. The synthesis starts with the reaction of 4-chlorophenol with 4-nitrophenyl chloroformate to form 4-chlorophenyl 4-nitrophenyl carbonate. This intermediate is then reacted with 3-amino-5-methylpyrazole to form the desired product, this compound.
Scientific Research Applications
N-[3-(4-chlorophenoxy)-5-nitrophenyl]-1-methyl-1H-pyrazole-5-carboxamide has been extensively studied in preclinical models of cancer. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, lung, and prostate cancer. Furthermore, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells.
properties
IUPAC Name |
N-[3-(4-chlorophenoxy)-5-nitrophenyl]-2-methylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN4O4/c1-21-16(6-7-19-21)17(23)20-12-8-13(22(24)25)10-15(9-12)26-14-4-2-11(18)3-5-14/h2-10H,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCJQRHHSYRUGEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C(=O)NC2=CC(=CC(=C2)OC3=CC=C(C=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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